3-[1-(3,4-dichlorophenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-(3,4-dichlorophenyl)-5-thiophen-2-ylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C17H13Cl2NO2S/c18-13-6-3-12(10-14(13)19)20-11(5-8-17(21)22)4-7-15(20)16-2-1-9-23-16/h1-4,6-7,9-10H,5,8H2,(H,21,22)
• InChI Key: JYUGWUMYERKKFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(N2C3=CC(=C(C=C3)Cl)Cl)CCC(=O)O
• Molecular Formula: C17H13Cl2NO2S
• Molecular Weight: 366.3 g/mol

Description

3-[1-(3,4-dichlorophenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid, also known as DTPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[1-(3,4-dichlorophenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has also been shown to bind to metal ions, which may contribute to its anticancer and chelating properties.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and minimal side effects in animal studies. However, its long-term effects on human health are not fully known. This compound has been shown to have antioxidant properties and may have a protective effect against oxidative stress.

Advantages and Limitations for Lab Experiments

3-[1-(3,4-dichlorophenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has several advantages for lab experiments, including its high purity and stability. However, its low solubility in water and organic solvents can limit its use in certain experiments. Additionally, this compound is relatively expensive compared to other chemicals commonly used in research.

Future Directions

There are several future directions for the research and development of 3-[1-(3,4-dichlorophenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid. In medicinal chemistry, further studies are needed to investigate the anticancer properties of this compound and its potential use in combination with other anticancer agents. In material science, this compound can be further explored as a ligand for the synthesis of metal-organic frameworks with improved gas storage and separation properties. In environmental science, this compound can be used in combination with other chelating agents to develop more effective methods for removing heavy metals from contaminated soil and water.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of this compound has been optimized to produce high yields of pure this compound suitable for scientific research. This compound has been investigated for its potential use as an anticancer agent, ligand for metal-organic frameworks, and chelating agent for heavy metal removal. Further studies are needed to fully understand the mechanism of action and long-term effects of this compound.

Scientific Research Applications

3-[1-(3,4-dichlorophenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, this compound has been used as a ligand to synthesize metal-organic frameworks for gas storage and separation. In environmental science, this compound has been used as a chelating agent to remove heavy metals from contaminated soil and water.